Methyl 5-{[(1-bromo-2-naphthyl)oxy]methyl}-2-furoate

• IUPAC Name: methyl 5-[(1-bromonaphthalen-2-yl)oxymethyl]furan-2-carboxylate
• InChI: InChI=1S/C17H13BrO4/c1-20-17(19)15-9-7-12(22-15)10-21-14-8-6-11-4-2-3-5-13(11)16(14)18/h2-9H,10H2,1H3
• InChI Key: JZZUNEKSJVPRGR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)COC2=C(C3=CC=CC=C3C=C2)Br
• Molecular Formula: C17H13BrO4
• Molecular Weight: 361.2 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the reaction between a bromonaphthalene derivative and a furoate ester. Detailed synthetic pathways and conditions are documented in relevant literature.

Scientific Research Applications

DNA Methylation Inhibitors

Research has shown that DNA methylation inhibitors can restore suppressor gene expression and exert antitumor effects in vitro and in vivo. These inhibitors, including analogs of the nucleoside deoxycitidine, have been tested clinically, showing promising results in antileukemic activity but limited activity in solid tumors (Goffin & Eisenhauer, 2002).

Furan Derivatives from Biomass

The valorization of sugars from lignocellulosic biomass into furan derivatives like 5-hydroxymethylfurfural (5-HMF) and furfural has been extensively studied for the production of chemicals and fuels. These derivatives are considered highly valuable chemicals used as building blocks in various applications. Solvent selection, guided by green chemistry principles, plays a critical role in optimizing the productivity of these processes (Esteban, Vorholt, & Leitner, 2020).

Methyl-2-formyl Benzoate Synthesis and Applications

Methyl-2-formyl benzoate is a bioactive precursor in organic synthesis, known for its variety of pharmacological activities. It serves as a significant structure and an excellent precursor for new bioactive molecule searches, highlighting its importance in synthetic fields and the pharmaceutical industry (Farooq & Ngaini, 2019).

Behavioral Pharmacology of Selective Antagonists

The behavioral pharmacology of selective antagonists, like AR-A000002, has been profiled for its anxiolytic and antidepressant potential. These studies indicate the utility of such compounds in treating anxiety and affective disorders, providing a basis for future therapeutic strategies (Hudzik et al., 2003).

Mutagen Formation from Omega-3 Fat Peroxidation

Research into 4-oxo-2-hexenal, a novel mutagen formed by omega-3 fat peroxidation, highlights the potential health risks associated with exposure to mutagens generated through common cooking practices and the oxidation of omega-3 fats. Such insights are vital for understanding dietary risks and the mechanisms of carcinogenicity (Kasai & Kawai, 2008).